Cas no 130597-56-7 (4-(Chloromethyl)-N-methyl-2-nitroaniline)

4-(Chloromethyl)-N-methyl-2-nitroaniline is a nitro-substituted aniline derivative featuring a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. Its molecular structure allows for further functionalization, particularly in the preparation of pharmaceuticals, agrochemicals, and dyes. The presence of both the electron-withdrawing nitro group and the nucleophilic chloromethyl group enhances its utility in electrophilic substitution and nucleophilic displacement reactions. This compound exhibits stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it a valuable building block for constructing complex aromatic frameworks in research and industrial settings.

4-(Chloromethyl)-N-methyl-2-nitroaniline structure

130597-56-7 structure

Product Name:4-(Chloromethyl)-N-methyl-2-nitroaniline

CAS No:130597-56-7

MF:C₈H₉ClN₂O₂

MW:200.622260808945

MDL:MFCD18157685

CID:1068743

PubChem ID:10976511

Update Time:2025-06-09

4-(Chloromethyl)-N-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-N-methyl-2-nitroaniline
- 4-(chloromethyl)-N-methyl-2-nitrobenzenamine
- 4-methylamino-3-nitrobenzyl chloride
- ACMC-20e5tf
- AG-L-21943
- Benzenamine, 4-(chloromethyl)-N-methyl-2-nitro-
- chloromethylmethylnitroaniline
- CTK0F5707
- N-methyl-4-chloromethyl-2-nitroaniline
- SureCN9458121
- NE-0713
- DTXSID00450445
- MFCD18157685
- J-513703
- AKOS015850572
- A920585
- SCHEMBL9458121
- 4-Methylamino-3-nitrobenzylchloride
- VYTKQQBCZAWJMA-UHFFFAOYSA-N
- 130597-56-7
- MDL： MFCD18157685
- Inchi： 1S/C8H9ClN2O2/c1-10-7-3-2-6(5-9)4-8(7)11(12)13/h2-4,10H,5H2,1H3
- InChI Key： VYTKQQBCZAWJMA-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=C(C=1)[N+](=O)[O-])NC

Computed Properties

Exact Mass: 200.03537
Monoisotopic Mass: 200.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 57.8Å²

Experimental Properties

PSA: 55.17

4-(Chloromethyl)-N-methyl-2-nitroaniline Security Information

HazardClass：IRRITANT

4-(Chloromethyl)-N-methyl-2-nitroaniline Pricemore >>

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Alichem	A019148561-1g	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	95%	1g	659.32 USD	2021-06-15
abcr	AB338715-500 mg	4-(Chloromethyl)-N-methyl-2-nitroaniline; 95%	130597-56-7		500MG	€377.30	2022-08-31
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abcr	AB338715-500mg	4-(Chloromethyl)-N-methyl-2-nitroaniline, 95%; .	130597-56-7	95%	500mg	€397.80	2024-04-19
A2B Chem LLC	AA39555-1mg	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	>95%	1mg	$201.00	2024-04-20
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